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Compound of Interest
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Cat. No.: B13452849 Get Quote

Proposed Catalytic Mechanism
The transesterification process catalyzed by chloromethanol is believed to proceed via an

acid-catalyzed mechanism.[3][4][5][6][7] The key steps are:

In Situ Catalyst Formation: Chloromethanol reacts with the alcohol (e.g., methanol) in the

reaction mixture to generate hydrochloric acid (HCl).

Protonation of the Carbonyl Group: The generated HCl protonates the carbonyl oxygen of

the triglyceride, making the carbonyl carbon more electrophilic.[3][4][7]

Nucleophilic Attack: A molecule of alcohol (methanol) acts as a nucleophile and attacks the

activated carbonyl carbon, forming a tetrahedral intermediate.[3][6]

Proton Transfer: A proton is transferred from the attacking alcohol moiety to one of the

oxygen atoms of the original glycerol backbone.

Intermediate Collapse: The tetrahedral intermediate collapses, eliminating a diglyceride and

forming a fatty acid methyl ester (FAME).

Catalyst Regeneration: The protonated diglyceride is deprotonated, regenerating the acid

catalyst, which can then participate in subsequent catalytic cycles. This process repeats to

convert diglycerides to monoglycerides and finally to glycerol, yielding a total of three FAME

molecules per triglyceride molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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